Cas no 2172013-92-0 (3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-methylpropanoic acid)

• Product Name: 3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-methylpropanoic acid
• CAS No: 2172013-92-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6449200
• PubChem ID: 165567823
• Update Time: 2025-06-10

3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-methylpropanoic acid
• 3-{3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]propanamido}-2-methylpropanoic acid
• 2172013-92-0
• EN300-1566614

• Inchi： 1S/C28H34N2O5/c1-19(26(32)33)17-29-25(31)13-16-28(14-7-2-8-15-28)30-27(34)35-18-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,19,24H,2,7-8,13-18H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： JDNWOMFEYPFDDP-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CCC(NCC(C(=O)O)C)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-methylpropanoic acid

Comprehensive Analysis of 3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-methylpropanoic acid (CAS No. 2172013-92-0)

The compound 3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-methylpropanoic acid (CAS No. 2172013-92-0) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its intricate molecular structure, featuring a cyclohexyl backbone and Fmoc (9-fluorenylmethoxycarbonyl) protecting group, makes it a critical intermediate in the development of novel therapeutic agents. Researchers and chemists frequently employ this compound due to its stability and compatibility with solid-phase peptide synthesis (SPPS) methodologies.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biotechnology and drug discovery. The Fmoc-protected nature of this compound ensures efficient deprotection during synthesis, minimizing side reactions. This aligns with the growing trend of precision medicine, where tailored peptides are designed for targeted therapies. Notably, the cyclohexyl moiety enhances the compound’s lipophilicity, a property increasingly explored in bioavailability optimization for oral drug formulations.

From an SEO perspective, users frequently search for terms like "Fmoc-amino acid applications", "peptide synthesis reagents", and "CAS 2172013-92-0 uses". These queries reflect the compound’s relevance in both academic and industrial settings. Additionally, the rise of AI-driven drug design has sparked interest in high-purity building blocks like this derivative, as computational models require reliable inputs for molecular simulations.

The 2-methylpropanoic acid segment of the molecule further contributes to its versatility, enabling conjugation with other biomolecules or fluorescent tags for diagnostic applications. This adaptability is particularly valuable in proteomics and antibody-drug conjugate (ADC) development, areas gaining traction due to their potential in cancer immunotherapy. Laboratories prioritizing green chemistry also appreciate the compound’s compatibility with environmentally friendly solvents, addressing sustainability concerns in chemical manufacturing.

Quality control is paramount for CAS 2172013-92-0, as impurities can compromise peptide yield and purity. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify its specifications. This emphasis on quality resonates with the broader life sciences community, where reproducibility is a cornerstone of translational research.

In summary, 3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-methylpropanoic acid exemplifies the intersection of chemical innovation and biomedical progress. Its role in peptide therapeutics and alignment with cutting-edge research trends ensures its continued prominence in scientific literature and industrial applications alike.